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Compound of Interest

Compound Name: 5-Chloro-1,7-naphthyridine
CAS No.: 67967-10-6
Cat. No.: B1600994
Get Quote
. J

Executive Summary

5-Chloro-1,7-naphthyridine (CAS: 67967-10-6) is a high-value heterocyclic building block
used primarily in the development of kinase inhibitors and receptor modulators. Unlike its more
common isomer (1,6-naphthyridine), the 1,7-isomer represents a "privileged scaffold" that
offers unique vectors for hydrogen bonding and 1t-stacking interactions in ATP-binding pockets.

Market Status: This compound is classified as a Tier 3 (Custom/Low-Stock) chemical. It is
rarely available as a bulk commodity and is typically sourced via "Make-on-Demand" orders or
custom synthesis campaigns. Price Benchmark: High ($500 — $1,500 per gram). Critical Risk:
Confusion with the 1,6-isomer (CAS 23616-32-2) is a frequent procurement error due to similar
nomenclature and lower cost of the 1,6-analog.

Chemical Identity & Specifications

Accurate identification is the first line of defense against sourcing errors.
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Attribute Specification
Chemical Name 5-Chloro-1,7-naphthyridine
CAS Number 67967-10-6 (Target)

) 1,5-Naphthyridine isomers (byproduct of
Common Impurity

synthesis)
Molecular Formula CsHsCIN2
Molecular Weight 164.59 g/mol
Appearance Off-white to pale yellow solid

Soluble in DMSO, DCM, Methanol; Low

Solubilit
Y solubility in water

2-8°C, Inert atmosphere (Argon/Nitrogen
Storage
recommended)

Structural Analysis

The 1,7-naphthyridine core consists of two fused pyridine rings with nitrogen atoms at positions
1 and 7. The chlorine atom at position 5 (para to the bridgehead) serves as a highly reactive
handle for Nucleophilic Aromatic Substitution (SNAr) or Palladium-catalyzed cross-coupling
(Suzuki-Miyaura, Buchwald-Hartwig).

Core Structure & Reactivity

Cl (Position 5)
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N7 (Ring B)
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Figure 1: Functional anatomy of the 5-Chloro-1,7-naphthyridine scaffold.

Commercial Landscape & Pricing Analysis

The supply chain for 5-Chloro-1,7-naphthyridine is fragmented. It is not a catalog item for
most "next-day delivery" vendors.

Supplier Tiers

o Tier 1 (Catalog Aggregators): Companies like Sigma-Aldrich or Fisher Scientific typically do
not stock this specific isomer. They may list it but fulfill via third-party partners with long lead
times.

 Tier 2 (Specialized Building Block Vendors): Vendors such as BLD Pharm, Enamine, Combi-
Blocks, and ChemScene are the primary sources. They often hold small stocks (mg scale) or
possess the validated route for rapid resynthesis.

e Tier 3 (CROs): For >10g quantities, a Contract Research Organization (CRO) like WuXi
AppTec or Pharmablock is required to run a custom batch.

Price Benchmarking (Estimated Q1 2026)

Prices fluctuate based on raw material costs and batch availability.
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. Estimated Price . .
Quantity Lead Time Sourcing Strategy
Range

Buy from Tier 2

100 mg $150 — $250 1-2 Weeks Specialist (e.g., BLD
Pharm)
Check Stock; likely
1 gram $600 — $1,200 2—4 Weeks

"Make-on-Demand"

Custom Synthesis
5 grams $2,500 — $4,000 4-6 Weeks _ _
Inquiry Required

Dedicated CRO

100 grams Inquire (FTE basis) 8-12 Weeks )
Campaign

Sourcing Tip: Always request a Certificate of Analysis (CoA) verifying the 1,7-isomer via 2D-
NMR (NOESY/HMBC), as 1,6-isomer contamination is a common issue in low-cost batches.

Technical Deep Dive: Synthesis & Cost Drivers

The high price of 5-Chloro-1,7-naphthyridine is driven by the difficulty of its synthesis
compared to the 1,5- or 1,6-isomers.

The Synthetic Challenge

The classical Skraup reaction (3-aminopyridine + glycerol) yields a difficult-to-separate mixture
of 1,5- and 1,7-naphthyridines, often favoring the 1,5-isomer.

Modern Industrial Route: To ensure isomeric purity, a directed synthesis is preferred, often
starting from 3-aminoisonicotinic acid or 2-chloro-3-aminopyridine.

e Precursor Assembly: Reaction of 3-aminopyridine derivatives with EMME (diethyl
ethoxymethylenemalonate).

» Cyclization: Thermal cyclization (Gould-Jacobs type) to form the naphthyridinone core.

» Functionalization: The critical step is the chlorination of 1,7-naphthyridin-5(6H)-one using
Phosphorus Oxychloride (POCIs).
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Figure 2: Primary synthetic pathway.[1] The formation of the specific 1,7-naphthyridinone
intermediate is the yield-limiting and cost-driving step.

Experimental Protocol: Quality Control

When receiving a shipment, verify identity immediately. The following protocol distinguishes the
1,7-isomer from the 1,6-isomer.
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Protocol: 1H-NMR Verification

e Solvent: Dissolve 5-10 mg in DMSO-d6.

o Key Signals (1,7-Naphthyridine Core):
o Look for the singlet at C8 (adjacent to N7 and bridgehead).
o Look for the coupling patterns in Ring A (N1, C2, C3, C4).

o Differentiation: The 1,6-isomer has a different symmetry and coupling constant pattern for
the protons adjacent to the nitrogens.

e LC-MS: Run a standard gradient (Water/Acetonitrile + 0.1% Formic Acid).
o Expected Mass: [M+H]+ = 165.02 (approx).

o Purity Threshold: >95% is required for cross-coupling reactions to avoid catalyst poisoning
by regioisomers.

References
e Chemical Identity & Properties: PubChem. 1,7-Naphthyridine. National Library of Medicine.
o Commercial Availability: BLD Pharm. 5-Chloro-1,7-naphthyridine Product Page.

o Synthetic Methodology: Litvinov, V. P.[2] Chemistry of 1,7-Naphthyridines. Russian Chemical
Reviews. (Provides foundational chemistry for the ring system).

o Isomer Data: NIST Chemistry WebBook. 1,7-Naphthyridine Gas Phase Data.

» Patent Literature:Method for synthesizing 1,7-naphthyridine derivative. Patent
W02021120953A1. (Describes industrial routes to substituted 1,7-naphthyridines).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Strategic Sourcing & Technical Profile: 5-Chloro-1,7-
naphthyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1600994/docs#strategic-sourcing-technical-profile-5-
chloro-1-7-naphthyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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